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crabescein crabescein
Brand Name: Vulcanchem
CAS No.: 102072-98-0
VCID: VC0027755
InChI: InChI=1S/C25H22N2O5S2/c28-15-2-5-18-21(12-15)32-22-13-16(29)3-6-19(22)23(18)17-4-1-14(24(30)26-7-9-33)11-20(17)25(31)27-8-10-34/h1-6,11-13,28,33-34H,7-10H2,(H,26,30)(H,27,31)
SMILES: C1=CC(=C(C=C1C(=O)NCCS)C(=O)NCCS)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)O
Molecular Formula: C25H22N2O5S2
Molecular Weight: 494.6 g/mol

crabescein

CAS No.: 102072-98-0

Main Products

VCID: VC0027755

Molecular Formula: C25H22N2O5S2

Molecular Weight: 494.6 g/mol

crabescein - 102072-98-0

CAS No. 102072-98-0
Product Name crabescein
Molecular Formula C25H22N2O5S2
Molecular Weight 494.6 g/mol
IUPAC Name 4-(3-hydroxy-6-oxoxanthen-9-yl)-1-N,3-N-bis(2-sulfanylethyl)benzene-1,3-dicarboxamide
Standard InChI InChI=1S/C25H22N2O5S2/c28-15-2-5-18-21(12-15)32-22-13-16(29)3-6-19(22)23(18)17-4-1-14(24(30)26-7-9-33)11-20(17)25(31)27-8-10-34/h1-6,11-13,28,33-34H,7-10H2,(H,26,30)(H,27,31)
Standard InChIKey RZINWHUVTCOTLY-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1C(=O)NCCS)C(=O)NCCS)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)O
Canonical SMILES C1=CC(=C(C=C1C(=O)NCCS)C(=O)NCCS)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)O
Synonyms crabescein
PubChem Compound 128051
Last Modified Nov 11 2021
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